[1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine

• Molecular Formula: C11H19BrN2S
• Molecular Weight: 291.25 g/mol
• IUPAC Name: N-[1-(5-bromothiophen-2-yl)ethyl]-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C11H19BrN2S/c1-9(10-5-6-11(12)15-10)13-7-4-8-14(2)3/h5-6,9,13H,4,7-8H2,1-3H3
• InChI Key: ZNNSZHYVKUHXSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)Br)NCCCN(C)C

Description

[1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine is a brominated thiophene derivative with the molecular formula C₁₁H₁₉BrN₂S and a molecular weight of 291.25 g/mol . Structurally, it features a 5-bromothiophen-2-yl group attached to an ethylamine backbone, which is further substituted with a 3-(dimethylamino)propyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine typically involves the following steps:

Bromination of Thiophene: Thiophene is brominated to form 5-bromothiophene.

Alkylation: The 5-bromothiophene is then alkylated with ethyl bromide to form 1-(5-bromothiophen-2-yl)ethyl bromide.

Amination: The final step involves the reaction of 1-(5-bromothiophen-2-yl)ethyl bromide with 3-(dimethylamino)propylamine under basic conditions to yield [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

[1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine: can undergo various chemical reactions, including:

Oxidation: The bromothiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The bromine atom can be reduced to form the corresponding thiophene derivative.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN).

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Thiophene derivatives.

Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

[1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine: has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and in the development of new materials.

Biology: Investigated for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the synthesis of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine involves its interaction with specific molecular targets and pathways. The bromothiophene moiety can engage in π-π interactions with aromatic residues in proteins, while the dimethylaminopropylamine group can form hydrogen bonds and electrostatic interactions with various biomolecules. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Table 1: Key Bromothiophene-Amines

Compound Name	Structure	Molecular Weight (g/mol)	Key Features	Applications/Properties
[1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine	Bromine at C5 of thiophene; dimethylaminopropyl chain	291.25	High polarity due to tertiary amine; bromine enhances reactivity	Potential neuropharmacology applications (inferred from structural analogs)
[(4-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine	Bromine at C4 of thiophene	292.23 (calc.)	Altered electronic distribution vs. C5 isomer	Reactivity differences in cross-coupling reactions
1-(5-Bromothiophen-2-yl)ethylamine	Propylamine chain instead of dimethylaminopropyl	248.19	Reduced basicity; simpler structure	Intermediate in synthesis of heterocycles
5-Bromo-2-thiophenemethylamine	Methylamine directly attached to bromothiophene	192.09	Compact structure; high electrophilicity	Antimicrobial activity

Key Observations :

• Bromine position (C4 vs. C5) influences electronic properties and reactivity. For example, C5 bromination may favor Suzuki-Miyaura coupling due to steric accessibility .
• The dimethylaminopropyl group enhances solubility in aqueous media compared to simpler alkylamines (e.g., propylamine), critical for biological applications .

Amines with Modified Substituents

Table 2: Impact of Substituent Variation

Compound Name	Key Modification	Molecular Weight (g/mol)	Unique Property
(R)-1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine	Trifluoroethyl group	272.03	Increased metabolic stability and lipophilicity vs. non-fluorinated analogs
[1-(3-Chloro-4-fluorophenyl)ethyl][3-(morpholin-4-yl)propyl]amine	Morpholine ring	327.83	Enhanced hydrogen-bonding capacity; CNS-targeted activity
3-(Dimethylamino)propylamine (DMAPA)	Shorter chain; no aromatic groups	102.18	Industrial use in surfactants; known sensitizer in contact allergies

Key Observations :

• Morpholine substituents introduce hydrogen-bonding sites, which could enhance receptor binding affinity compared to dimethylamino groups .

Tertiary Amine-Containing Polymers and Catalysts

The dimethylamino group in the target compound shares functional similarities with tertiary amines used in advanced materials:

• N-[3-(Dimethylamino)propyl]methacrylamide (DMAPMA): Used in pH-responsive polymers for drug delivery .
• 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide (EDC): A carbodiimide reagent for peptide coupling, highlighting the versatility of dimethylaminopropyl groups in synthetic chemistry .

Key Insight: The dimethylaminopropyl chain in the target compound could be exploited for developing stimuli-responsive materials or catalytic systems, akin to DMAPMA or EDC .

Biological Activity

The compound [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine (CAS No. 1183767-51-2) is a synthetic organic molecule that has garnered interest for its potential biological activities. This article aims to explore the biological activity of this compound, including its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{10}H_{16}BrNOS$, with a molecular weight of approximately 278.20 g/mol. The structure features a bromothiophene moiety and a dimethylamino propylamine side chain, which may contribute to its biological properties.

Biological Activity Overview

Research into the biological activity of [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine has indicated several potential therapeutic applications:

• Inhibition of Protein Activity : Similar compounds have been shown to inhibit specific proteins involved in immune responses, such as perforin, which is critical in cytotoxic T-cell function. This inhibition could lead to reduced tissue damage during autoimmune responses or graft-versus-host disease .
• Antioxidant Properties : Compounds with thiophene rings often exhibit antioxidant activity. The presence of the bromine atom may enhance this property by stabilizing radical species .
• Cytotoxicity and Antitumor Activity : Preliminary studies indicate that derivatives of this class can exhibit cytotoxic effects against various cancer cell lines, suggesting potential as chemotherapeutic agents .

Structure-Activity Relationships (SAR)

The biological activity of [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine can be influenced by modifications in its structure:

• Bromination : The presence of bromine at the 5-position on the thiophene ring has been associated with increased binding affinity to target proteins due to enhanced electron-withdrawing effects.
• Dimethylamino Group : The dimethylamino group is crucial for solubility and interaction with biological targets, enhancing the compound's pharmacokinetic profile.

Case Studies

Several studies have investigated compounds related to [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine:

• In Vitro Studies on Perforin Inhibition :
  • A series of analogs demonstrated effective inhibition of perforin activity at concentrations as low as 2.5 μM, highlighting the potential for selective immunosuppression without significant off-target effects .
• Antioxidant Activity Assessment :
  • Compounds with similar thiophene structures showed significant antioxidant activity, with IC50 values indicating effective scavenging of free radicals, which could be beneficial in mitigating oxidative stress-related diseases .
• Cytotoxicity Assays :
  • In vitro assays revealed that certain derivatives exhibited cytotoxicity against various cancer cell lines, suggesting a mechanism involving apoptosis induction through mitochondrial pathways .

Data Summary Table

Property/Activity	Result/Value
Molecular Weight	278.20 g/mol
CAS Number	1183767-51-2
Inhibition Concentration (Perforin)	≤ 2.5 μM
Antioxidant IC50 (Thiophene Derivatives)	Varies (specific values not provided)
Cytotoxicity Assay Results	Effective against multiple cancer lines